N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-7-methoxybenzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-7-methoxybenzofuran-2-carboxamide, also known as BMK-1, is a synthetic compound that has gained significant attention in scientific research in recent years. BMK-1 is a benzofuran derivative that has shown potential in treating various diseases due to its unique chemical structure and mechanism of action.
Scientific Research Applications
Synthesis and Chemical Properties
The compound of interest is a derivative of benzofuran, which is a key structure in many pharmaceutical and chemical applications. The synthesis of novel benzodifuran compounds, such as those derived from visnaginone and khellinone, leads to the development of various heterocyclic compounds with anti-inflammatory and analgesic properties. These compounds exhibit significant inhibitory activity on COX-2 enzymes, indicating potential applications in inflammation and pain management. For instance, compounds with high COX-2 selectivity indices show significant analgesic and anti-inflammatory activities, comparable to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).
Derivatives and Analogs
The synthesis of derivatives and analogs of the benzofuran compounds is explored in various studies. For example, the synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid, an analog of the osteoarthritis drug rhein, demonstrates the potential for creating improved systemic exposure in medicinal applications (Owton et al., 1995).
Metabolic Studies
Understanding the metabolic pathways of related compounds is crucial for evaluating their safety and efficacy in pharmacological applications. The study of paraben metabolism, which involves hydrolysis by carboxylesterases to 4-hydroxybenzoic acid, provides insights into the dermal absorption, hydrolysis, and potential toxicity of related ester compounds. The comparison of paraben metabolism in human and minipig skin supports the use of minipigs as a model for assessing dermal absorption and hydrolysis of similar ester compounds (Jewell et al., 2007).
properties
IUPAC Name |
N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO5/c1-14-6-8-15(9-7-14)19(26-11-10-23)13-22-21(24)18-12-16-4-3-5-17(25-2)20(16)27-18/h3-9,12,19,23H,10-11,13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYGRRPCMNMIUSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C2=CC3=C(O2)C(=CC=C3)OC)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.